Cas no 2228047-99-0 (rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate)

• Product Name: rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate
• CAS No: 2228047-99-0
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 5998959
• PubChem ID: 165622566
• Update Time: 2025-07-09

rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate
• EN300-1875354
• 2228047-99-0
• rac-tert-butyl N-{1-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-2,2-dimethylpropyl}carbamate

• Inchi： 1S/C15H30N2O2/c1-13(2,3)11(9-10(16)15(9,7)8)17-12(18)19-14(4,5)6/h9-11H,16H2,1-8H3,(H,17,18)/t9-,10+,11?/m0/s1
• InChI Key： OLQWACQJXSMLFW-MTULOOOASA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)(C)C)[C@@H]1[C@H](C1(C)C)N)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate

Comprehensive Overview of rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate (CAS No. 2228047-99-0)

The compound rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate (CAS No. 2228047-99-0) is a specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the cyclopropyl and tert-butyl carbamate moieties, make it a valuable building block for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its relevance in the synthesis of bioactive molecules, particularly in the fields of protease inhibitors and small-molecule therapeutics.

In recent years, the demand for chiral intermediates like rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. The compound's stereochemical purity and functional groups enable its use in constructing complex molecular architectures, a topic of high interest in medicinal chemistry forums and academic research. Its CAS No. 2228047-99-0 is often queried in databases such as SciFinder and Reaxys, highlighting its importance in the scientific community.

One of the key advantages of this compound lies in its protecting group strategy. The tert-butyl carbamate (Boc) group is widely recognized for its stability under various reaction conditions, making it a preferred choice for amine protection in multi-step syntheses. This property aligns with current trends in green chemistry, where efficient protecting group strategies are essential to minimize waste and improve reaction yields. Additionally, the 2,2-dimethylcyclopropyl moiety introduces steric hindrance, which can be leveraged to control regioselectivity in catalytic reactions—a hot topic in catalysis research.

The synthesis and applications of rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate are frequently discussed in the context of drug design and peptidomimetics. Its structural resemblance to natural amino acids allows it to serve as a scaffold for designing bioactive compounds with improved pharmacokinetic properties. For instance, the cyclopropyl ring is known to enhance metabolic stability, a feature highly sought after in the development of orally available drugs. This has led to increased interest in the compound among researchers working on central nervous system (CNS) therapeutics and anti-infective agents.

From a technical perspective, the handling and storage of rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate require attention to its sensitivity to moisture and temperature. Proper storage under inert conditions (e.g., nitrogen atmosphere) is recommended to maintain its integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and stereochemical configuration, addressing the stringent quality standards of the pharmaceutical industry.

In conclusion, rac-tert-butyl N-{1-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2,2-dimethylpropyl}carbamate (CAS No. 2228047-99-0) represents a versatile and high-value intermediate in modern organic synthesis. Its relevance to cutting-edge research areas like targeted drug delivery, enzyme inhibition, and stereoselective catalysis ensures its continued prominence in scientific literature and industrial applications. As the demand for chiral building blocks grows, this compound is poised to remain a focal point for innovation in drug discovery and chemical biology.